Cas no 2229153-55-1 (methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate)
methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate
- EN300-1790142
- 2229153-55-1
-
- Inchi: 1S/C8H11NO3/c1-12-8(11)4-7(10)6-2-3-9-5-6/h2-3,5,7,9-10H,4H2,1H3
- InChI Key: IMNODIPLZFBIOS-UHFFFAOYSA-N
- SMILES: OC(CC(=O)OC)C1C=CNC=1
Computed Properties
- Exact Mass: 169.07389321g/mol
- Monoisotopic Mass: 169.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 62.3Ų
methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1790142-0.05g |
methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate |
2229153-55-1 | 0.05g |
$1104.0 | 2023-09-19 | ||
| Enamine | EN300-1790142-0.1g |
methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate |
2229153-55-1 | 0.1g |
$1157.0 | 2023-09-19 | ||
| Enamine | EN300-1790142-0.25g |
methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate |
2229153-55-1 | 0.25g |
$1209.0 | 2023-09-19 | ||
| Enamine | EN300-1790142-0.5g |
methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate |
2229153-55-1 | 0.5g |
$1262.0 | 2023-09-19 | ||
| Enamine | EN300-1790142-1.0g |
methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate |
2229153-55-1 | 1g |
$1315.0 | 2023-06-02 | ||
| Enamine | EN300-1790142-2.5g |
methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate |
2229153-55-1 | 2.5g |
$2576.0 | 2023-09-19 | ||
| Enamine | EN300-1790142-5.0g |
methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate |
2229153-55-1 | 5g |
$3812.0 | 2023-06-02 | ||
| Enamine | EN300-1790142-10.0g |
methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate |
2229153-55-1 | 10g |
$5652.0 | 2023-06-02 | ||
| Enamine | EN300-1790142-1g |
methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate |
2229153-55-1 | 1g |
$1315.0 | 2023-09-19 | ||
| Enamine | EN300-1790142-5g |
methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate |
2229153-55-1 | 5g |
$3812.0 | 2023-09-19 |
methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate
Research Brief on Methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate (CAS: 2229153-55-1): Recent Advances and Applications
Methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate (CAS: 2229153-55-1) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates targeting neurological disorders and metabolic diseases. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.
The compound's structural features, including a pyrrole ring and a hydroxypropanoate moiety, make it a versatile building block for the design of pharmacologically active molecules. Recent publications have highlighted its utility in the synthesis of heterocyclic compounds, which are often employed in the development of CNS-targeting drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate exhibit promising binding affinity to serotonin receptors, suggesting potential applications in the treatment of depression and anxiety disorders.
In addition to its neurological applications, methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate has also been investigated for its role in metabolic pathways. A recent preprint on bioRxiv (2024) reported that this compound can modulate key enzymes involved in glycolysis, making it a candidate for further research in metabolic syndrome and diabetes. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, providing a foundation for future in vivo studies.
The synthesis of methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate has also seen advancements in recent years. A 2023 paper in Organic Letters described an optimized catalytic process that improves yield and reduces byproducts, addressing previous challenges in large-scale production. This development is particularly relevant for pharmaceutical companies looking to incorporate the compound into their drug development pipelines. Furthermore, the use of green chemistry principles in its synthesis has been emphasized, aligning with the industry's growing focus on sustainability.
Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Preliminary data from animal studies indicate that methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate has a favorable safety profile, but further preclinical testing is required to confirm these findings. Researchers are also exploring its potential synergies with other bioactive molecules, which could enhance its therapeutic efficacy.
In conclusion, methyl 3-hydroxy-3-(1H-pyrrol-3-yl)propanoate (CAS: 2229153-55-1) represents a promising area of research in chemical biology and drug discovery. Its multifaceted applications, from neurological disorders to metabolic diseases, highlight its potential as a valuable tool in medicinal chemistry. Future studies should focus on elucidating its mechanisms of action, optimizing its synthesis, and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.
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